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Compound of Interest

Compound Name: L-ALANINE (13C3)
Cat. No.: B1580384
Get Quote
\ J

Executive Summary

L-Alanine-13C3 (Universal 13C-labeled L-Alanine) is a stable isotopologue of the proteinogenic
amino acid L-alanine, where all three carbon atoms are substituted with the Carbon-13 isotope

(

).[1] It serves as a critical internal standard in mass spectrometry (MS) and a structural probe in
nuclear magnetic resonance (NMR) spectroscopy.

While chemically robust, the stability of L-Alanine-13C3 in solution is governed by strict
biological and thermodynamic parameters. This guide provides a comprehensive technical
analysis of its solution behavior, degradation pathways, and standardized handling protocols
for high-precision research.

Chemical Identity and Structural Characterization[2]

Unlike natural abundance alanine, which contains ~1.1%

, L-Alanine-13C3 is enriched to >99 atom %
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. This modification alters the mass and magnetic resonance properties without significantly
impacting chemical reactivity or steric behavior.

hysiochemical Specifications[3][4151[61[7]

Property Data / Value Note

Formula All carbons labeled

+3.0 Da shift vs. natural L-Ala

Molecular Weight 92.09 g/mol (89.00)

Isotopic Purity Critical for MS quantification
Chemical Purity (Chiral purity >99% L) D-enantiomer is an impurity
Solubility (H20) ~167 g/L at 25°C Highly soluble

pKa Values _COOH: 2.34 _NH3+: 9.69

Isoelectric Point (pl) 6.00 Net neutral zwitterion

Molecular Visualization

The following diagram illustrates the connectivity and isotopic labeling sites.

13C-Carbonyl
J(CC) ~55 Hz (Carboxyl)

13C-Beta J(CC) ~35 Hz > 13C-Alpha
(Methyl Group) (Chiral Center)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1580384/docs?utm_src=pdf-body-img#technical-guide-chemical-structure-stability-and-solution-dynamics-of-l-alanine-13c3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Structural connectivity of L-Alanine-13C3 showing Carbon-13 sites and typical scalar
coupling constants relevant for NMR.

Solution Dynamics and Speciation

The stability and solubility of L-Alanine-13C3 are pH-dependent. In aqueous solution, it does
not exist as a single static species but shifts between cationic, zwitterionic, and anionic forms.

The Zwitterionic Dominance

At physiological pH (7.4) and standard storage conditions (pH 6.0), L-Alanine-13C3 exists
almost exclusively as a zwitterion (

). This dipolar nature grants it high water solubility and significant lattice energy in the solid
state.

NMR Spectral Complexity (Expert Insight)

Researchers using L-Alanine-13C3 for NMR must account for scalar coupling (
-coupling).

e 1H NMR: The methyl protons appear as a doublet of doublets (dd) due to coupling with the
directly bonded

(

) and the adjacent

e 13C NMR: Unlike natural alanine (singlets), the 13C3 variant displays complex splitting:
o Carbonyl: Doublet (coupled to
).
o Alpha: Doublet of doublets (coupled to

and
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)

o Beta: Doublet (coupled to

Stability Profile

While the

isotope itself is stable (non-radioactive) and does not decay, the molecule is subject to
chemical and biological degradation.

Biological Instability (Critical Risk)

The primary failure mode for L-Alanine-13C3 solutions is microbial consumption. Alanine is a
preferred carbon and nitrogen source for bacteria and fungi.

e Risk: Non-sterile aqueous solutions can support microbial growth within 24-48 hours at room
temperature.

e Impact: Loss of concentration accuracy (for MS standards) and appearance of metabolic
byproducts (pyruvate, lactate) in NMR spectra.

e Prevention: Sterile filtration (0.22

m) and storage at -20°C are mandatory for long-term stability.

Chemical Stability: Racemization

L-Alanine can convert to D-Alanine via racemization, a process catalyzed by extreme pH and
temperature.

e Mechanism: Abstraction of the

-proton by a base, forming a planar carbanion intermediate.

» Kinetics: At neutral pH (6-8) and ambient temperature, the rate is negligible (
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o Danger Zone: Prolonged storage at pH > 10 or pH < 2 at elevated temperatures (>40°C)
significantly accelerates racemization.

Speciation Diagram

Deprotonation Deprotonation
Cationic Form -COOH Zwitterion -NH3+ Anionic Form
(pH < 2.3) (pH 2.3-9.7) (pH > 9.7)

Click to download full resolution via product page

Caption: pH-dependent speciation of L-Alanine. The zwitterion is the stable form for storage.

Experimental Protocols: Preparation & Storage

To ensure data integrity in Metabolomics and Proteomics, follow this self-validating protocol for
preparing Internal Standard (1S) stocks.

Preparation of 100 mM Stock Solution

Reagents: L-Alanine-13C3 (Solid), LC-MS grade Water (or

for NMR).

Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation (hygroscopic risk).

o Gravimetry: Weigh exactly 9.21 mg of L-Alanine-13C3 into a sterile microcentrifuge tube.
o Validation: Use a microbalance with
mg precision.
 Dissolution: Add 1.00 mL of solvent. Vortex for 30 seconds.
o Note: No heating is required; dissolution should be instant.
o Sterilization: Pass the solution through a 0.22

m PVDF or PES syringe filter into a sterile screw-cap vial.
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o Why: This removes potential bacterial contaminants that degrade the standard.
 Aliquoting: Dispense into single-use aliquots (e.g., 100

L) to avoid freeze-thaw cycles.

Storage Conditions

State Temperature Shelf Life Condition
Solid Powder Room Temp (20-25°C) > 5 Years Desiccated, dark
Aqueous Stock -20°C or -80°C 12 Months Sterile, tightly sealed

Bacteriostatic agent
Aqueous Stock 4°C <1 Week ) ] ]
advised if non-sterile

Applications & Technical Considerations
Mass Spectrometry (Internal Standard)

L-Alanine-13C3 is the "Gold Standard" for quantifying alanine in biological matrices (plasma,
cell culture).

e Mechanism: It co-elutes with endogenous L-Alanine but is spectrally distinct (+3 m/z).

o Matrix Effects: Because it co-elutes, it experiences the exact same ion suppression or
enhancement as the analyte, providing perfect normalization.

» Protocol Tip: Spike the IS as early as possible in the extraction workflow (e.qg., into the
extraction solvent) to account for recovery losses.

Metabolic Flux Analysis (MFA)

In MFA, cells are cultured with labeled glucose, and L-Alanine-13C3 is often measured as a
readout of pyruvate pool enrichment.

o Caution: Be aware of transamination. The nitrogen on the alanine is not labeled. If using

-Alanine alongside
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, remember that transaminases can swap the nitrogen, decoupling the dual label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1580384?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

